Cas no 2137533-02-7 (3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde)

• Product Name: 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde
• CAS No: 2137533-02-7
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 6106503
• PubChem ID: 165475163
• Update Time: 2025-06-10

3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde
• EN300-1124765
• 2137533-02-7
• 3-[4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-yl]benzaldehyde

• Inchi： 1S/C17H21NO/c1-17(18-10-3-11-18)8-6-15(7-9-17)16-5-2-4-14(12-16)13-19/h2,4-6,12-13H,3,7-11H2,1H3
• InChI Key： HMLFLRCQUMGIQW-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C1=CCC(C)(CC1)N1CCC1

Computed Properties

• Exact Mass: 255.162314293g/mol
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde

Introduction to 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde (CAS No. 2137533-02-7) and Its Emerging Applications in Chemical Biology

The compound 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde (CAS No. 2137533-02-7) represents a fascinating intersection of structural complexity and biological potential, making it a subject of significant interest in the field of chemical biology. This molecule, characterized by its aromatic aldehyde core fused with a cyclohexenyl and azetidinyl moiety, has garnered attention due to its unique pharmacophoric features and promising applications in drug discovery and molecular research.

The structural framework of 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde is notable for its ability to engage in multiple hydrogen bonding interactions, a property that is often exploited in the design of bioactive molecules. The presence of the azetidinyl ring introduces a rigid heterocyclic scaffold, which can modulate the conformational flexibility of the molecule, thereby influencing its binding affinity and specificity towards biological targets. This structural motif has been increasingly explored in the development of novel therapeutic agents, particularly those targeting enzymes and receptors involved in critical cellular pathways.

In recent years, the compound has been studied for its potential role in modulating inflammatory responses and oxidative stress, two key pathological mechanisms implicated in various chronic diseases. Preclinical studies have suggested that derivatives of this scaffold may exhibit anti-inflammatory properties by interacting with transcription factors such as NF-κB. The benzaldehyde moiety, a well-known pharmacophore, contributes to the compound's ability to chelate metal ions, which is relevant in contexts where redox homeostasis is perturbed.

Moreover, the cyclohexenyl group imparts a degree of lipophilicity to the molecule, enhancing its membrane permeability—a desirable trait for oral bioavailability. This balance between hydrophilicity and lipophilicity makes 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde an attractive candidate for further development as an active pharmaceutical ingredient (API) or as a key intermediate in synthetic chemistry.

Recent advances in computational chemistry have enabled more precise modeling of the interactions between this compound and biological targets. Molecular docking studies have identified potential binding pockets on proteins associated with metabolic disorders and neurodegenerative diseases. These findings align with emerging research suggesting that small molecules with similar structural features can modulate enzyme activity by inducing conformational changes or allosteric effects.

The synthesis of 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups requires careful consideration of reaction conditions to ensure high yield and purity. Advances in catalytic methods have facilitated more efficient synthetic routes, reducing the environmental impact while maintaining high chemical efficiency. These improvements are crucial for scaling up production and making the compound more accessible for industrial applications.

In conclusion, 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylbenzaldehyde (CAS No. 2137533-02-7) stands out as a versatile and promising molecule with significant implications for chemical biology and drug discovery. Its unique structural features, combined with emerging research on its biological activities, position it as a valuable candidate for further exploration in therapeutic development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.